Cas no 1607470-19-8 (5-Tosyl-5,6-dihydroindolo[2,3-b]indole)

• Product Name: 5-Tosyl-5,6-dihydroindolo[2,3-b]indole
• CAS No: 1607470-19-8
• MF: C₂₁H₁₆N₂O₂S
• MW: 360.428943634033
• CID: 4608019
• Update Time: 2025-05-24

5-Tosyl-5,6-dihydroindolo[2,3-b]indole Chemical and Physical Properties

Names and Identifiers

• 5-Tosyl-5,6-dihydroindolo[2,3-b]indole

• Inchi： 1S/C21H16N2O2S/c1-14-10-12-15(13-11-14)26(24,25)23-19-9-5-3-7-17(19)20-16-6-2-4-8-18(16)22-21(20)23/h2-13,22H,1H3
• InChI Key： VTYVWGQYLVAKQO-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)C2=C(C=CC=C2)C2C3=C(NC1=2)C=CC=C3

Additional information on 5-Tosyl-5,6-dihydroindolo[2,3-b]indole

Introduction to 5-Tosyl-5,6-dihydroindolo[2,3-b]indole (CAS No. 1607470-19-8)

5-Tosyl-5,6-dihydroindolo[2,3-b]indole, with the CAS number 1607470-19-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and is characterized by its unique structural features, which include a tosyl group and a dihydroindole moiety. The tosyl group, specifically, is a p-toluenesulfonyl group that imparts specific chemical and biological properties to the molecule.

The interest in 5-Tosyl-5,6-dihydroindolo[2,3-b]indole stems from its potential applications in drug discovery and development. Recent studies have highlighted its role in modulating various biological pathways and its potential as a lead compound for the development of novel therapeutic agents. This compound has been investigated for its ability to interact with specific protein targets, making it a valuable tool in understanding disease mechanisms and developing targeted therapies.

In the context of medicinal chemistry, 5-Tosyl-5,6-dihydroindolo[2,3-b]indole has been explored for its pharmacological properties. One of the key areas of research has been its activity as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in cellular signaling processes. This inhibition can lead to therapeutic benefits in conditions such as cancer and inflammatory diseases.

Beyond its enzymatic inhibition properties, 5-Tosyl-5,6-dihydroindolo[2,3-b]indole has also been studied for its potential as an antioxidant. Oxidative stress is a common factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This property makes it a promising candidate for the development of neuroprotective and cardioprotective agents.

The structural flexibility of 5-Tosyl-5,6-dihydroindolo[2,3-b]indole allows for extensive derivatization and optimization. Chemists have synthesized various analogs by modifying the tosyl group or the indole core to enhance specific biological activities or improve pharmacokinetic properties. These efforts have led to the identification of several derivatives with improved potency and selectivity. For example, one study reported a series of analogs with enhanced kinase inhibition activity and better cellular uptake.

In addition to its direct therapeutic applications, 5-Tosyl-5,6-dihydroindolo[2,3-b]indole has also been used as a tool compound in high-throughput screening (HTS) assays. HTS is a critical technique in drug discovery that allows researchers to rapidly test large libraries of compounds for their ability to modulate specific biological targets. The unique properties of this compound make it an ideal candidate for such screens, helping to identify new leads for further development.

The safety profile of 5-Tosyl-5,6-dihydroindolo[2,3-b]indole is another important aspect that has been extensively studied. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability at therapeutic concentrations. These findings are crucial for advancing the compound into clinical trials and eventual use as a therapeutic agent.

In conclusion, 5-Tosyl-5,6-dihydroindolo[2,3-b]indole (CAS No. 1607470-19-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and development of novel drugs.